2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[(1-imidazo[1,2-b]pyridazin-6-ylazetidin-3-yl)methyl]-6-methylpyridazin-3-one
• InChI: InChI=1S/C15H16N6O/c1-11-2-5-15(22)21(17-11)10-12-8-19(9-12)14-4-3-13-16-6-7-20(13)18-14/h2-7,12H,8-10H2,1H3
• InChI Key: JVDXIIQHRGTAJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C3=NN4C=CN=C4C=C3
• Molecular Formula: C15H16N6O
• Molecular Weight: 296.33 g/mol

Description

2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C15H16N6O and its molecular weight is 296.334. The purity is usually 95%.
BenchChem offers high-quality 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}azetidin-3-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Research on related imidazo[1,2-b]pyridazine derivatives has identified their significance as potential anticancer agents. For instance, studies have demonstrated the synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, showcasing their mitotic inhibition and significant antitumor activity in animal models. These findings highlight the compound's relevance in developing new anticancer therapies (Temple et al., 1987).

Anti-HIV Activity

Further investigations into imidazo[1,5-b]pyridazine derivatives have revealed their inhibitory activity against the reverse transcriptase of HIV-1. This activity is crucial for the potential development of new antiviral drugs, especially those targeting HIV/AIDS (Livermore et al., 1993).

Antimicrobial Properties

The antimicrobial properties of imidazolyl Schiff bases, triazoles, and azetidinones have been explored, showing significant activity against various bacterial and fungal strains. This research underscores the compound's potential in creating new antimicrobial agents (Rekha et al., 2019).

Insulin-like Growth Factor-I Receptor (IGF-IR) Inhibition

Quinolinyl-derived imidazo[1,5-a]pyrazine IGF-IR inhibitors, including structures with azetidinyl groups, have shown promising results in vitro and in vivo for their role in inhibiting tumor growth and affecting insulin and glucose levels. This line of research is particularly relevant for cancer treatment and diabetes management (Mulvihill et al., 2008).

Anti-asthmatic Activities

The synthesis and evaluation of (imidazo[1,2-b]pyridazin-6-yl)oxyalkylsulfonamides for their ability to inhibit platelet-activating factor-induced bronchoconstriction have indicated potential anti-asthmatic applications. These findings contribute to the development of novel treatments for asthma (Kuwahara et al., 1996).

Synthesis and Functionalization

Research has also focused on the synthesis and functionalization of imidazo[1,2-a]pyrimidines, outlining various chemosynthetic methodologies and potential applications in drug development due to their wide range of biological activities (Goel et al., 2015).